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Compound of Interest

1,5-Dimethyl-3-
Compound Name:
ethoxycarbonylpyrazole

Cat. No.: B1585288

An In-depth Technical Guide to the Physicochemical Properties of 1,5-Dimethyl-3-
ethoxycarbonylpyrazole

Introduction

1,5-Dimethyl-3-ethoxycarbonylpyrazole, also known as ethyl 1,5-dimethyl-1H-pyrazole-3-
carboxylate, is a versatile heterocyclic compound that serves as a crucial building block in the
synthesis of a wide array of bioactive molecules.[1][2] Its unique pyrazole scaffold, adorned
with specific methyl and ethoxycarbonyl substitutions, imparts favorable characteristics for
applications in pharmaceutical and agrochemical research and development.[1][2] This
technical guide provides a comprehensive overview of the core physicochemical properties of
this compound, offering valuable insights for researchers, scientists, and drug development
professionals. The subsequent sections will delve into its structural attributes, physical and
chemical properties, and spectral characteristics, along with practical experimental protocols for
their determination.

Molecular Structure and Identification

The foundational aspect of understanding any chemical entity lies in its molecular structure.
1,5-Dimethyl-3-ethoxycarbonylpyrazole possesses a five-membered pyrazole ring, which is
a di-unsaturated ring containing two adjacent nitrogen atoms. The specific arrangement of
substituents on this core structure is critical to its chemical behavior and reactivity.
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Molecular Structure of 1,5-Dimethyl-3-ethoxycarbonylpyrazole
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Caption: Molecular structure of 1,5-Dimethyl-3-ethoxycarbonylpyrazole.

Table 1: Chemical Identifiers
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Identifier Value Source(s)
CAS Number 5744-51-4 [3][4]
Molecular Formula C8H12N202 [1][5]
Molecular Weight 168.19 g/mol [5]
ethyl 1,5-dimethyl-1H-
IUPAC Name [5]
pyrazole-3-carboxylate
SMILES CCOC(=0O)clcc(C)n(C)nl
OJPXVXXMBWKEAT-
InChl Key [3]

UHFFFAOYSA-N

Physicochemical Properties

The physical and chemical properties of 1,5-Dimethyl-3-ethoxycarbonylpyrazole are pivotal
for its handling, formulation, and application in various synthetic and biological systems.

Table 2: Key Physicochemical Properties

Property Value Source(s)
Appearance White crystalline solid [1112]
Melting Point 41-47 °C [1][2]
Boiling Point 154 °C at 10 mmHg [6]

pKa (Predicted) 0.54£0.10 [6]
Solubility Soluble in DMSO [7]

Melting Point

The melting point of a solid is a critical indicator of its purity. For 1,5-Dimethyl-3-
ethoxycarbonylpyrazole, the reported melting point generally falls within the range of 41-47
°C.[1][2] This relatively low melting point suggests that the compound can be easily handled in
a laboratory setting.
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Boiling Point

The boiling point has been reported as 154 °C at a reduced pressure of 10 mmHg.[6] This
information is crucial for purification techniques such as vacuum distillation.

Solubility

While comprehensive solubility data in a wide range of solvents is not extensively documented
in publicly available literature, it is known to be soluble in dimethyl sulfoxide (DMSO).[7] Its
"favorable solubility characteristics" are noted to be beneficial for its use in various
formulations.[1][2]

pKa

The predicted pKa of 0.54 + 0.10 suggests that 1,5-Dimethyl-3-ethoxycarbonylpyrazole is a
very weak base.[6] The lone pairs of electrons on the nitrogen atoms of the pyrazole ring
contribute to its basicity. However, the electron-withdrawing effect of the ethoxycarbonyl group
at the 3-position significantly reduces the basicity of the molecule.

Spectral Analysis

Spectroscopic data is indispensable for the structural elucidation and confirmation of 1,5-
Dimethyl-3-ethoxycarbonylpyrazole.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the
molecule.

e 1H NMR: The proton NMR spectrum is expected to show distinct signals for the two methyl
groups (one attached to the nitrogen and one to the carbon of the pyrazole ring), the ethyl
group of the ester, and the lone proton on the pyrazole ring.

e 13C NMR: The carbon NMR spectrum will reveal the chemical shifts of all eight carbon atoms
in the molecule, providing further confirmation of its structure.

Public databases indicate the availability of *H and 13C NMR spectra for this compound.[5]
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Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR
spectrum of 1,5-Dimethyl-3-ethoxycarbonylpyrazole is expected to show characteristic
absorption bands for:

C=0 stretching of the ester group.

C-O stretching of the ester group.

C=N stretching of the pyrazole ring.

C-H stretching of the methyl and ethyl groups.

FTIR spectra are available in public repositories.[5]

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of the molecule and its
fragments, which helps in determining the molecular weight and confirming the molecular
formula. GC-MS data for this compound can be found in spectral databases.[5]

Experimental Protocols

The following are generalized, step-by-step methodologies for the determination of key
physicochemical properties of 1,5-Dimethyl-3-ethoxycarbonylpyrazole.

Protocol 1: Determination of Melting Point

Objective: To determine the melting point range of 1,5-Dimethyl-3-ethoxycarbonylpyrazole
using a digital melting point apparatus.

Materials:
e 1,5-Dimethyl-3-ethoxycarbonylpyrazole sample
e Capillary tubes

 Digital melting point apparatus
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Procedure:

Ensure the 1,5-Dimethyl-3-ethoxycarbonylpyrazole sample is dry and in a fine powder
form.

e Pack a small amount of the sample into a capillary tube to a height of 2-3 mm.

o Place the capillary tube in the heating block of the melting point apparatus.

e Set a heating rate of approximately 1-2 °C per minute.

e Record the temperature at which the first drop of liquid appears (the onset of melting).
e Record the temperature at which the entire sample has melted (the clear point).

e The melting point is reported as the range between the onset and clear point temperatures.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b1585288?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585288?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Melting Point Determination Workflow
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Caption: Workflow for melting point determination.

Protocol 2: *"H NMR Spectroscopy

Obijective: To obtain a *H NMR spectrum of 1,5-Dimethyl-3-ethoxycarbonylpyrazole for
structural confirmation.

Materials:
¢ 1,5-Dimethyl-3-ethoxycarbonylpyrazole sample

o Deuterated chloroform (CDCIs)
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e NMR tube
e NMR spectrometer
Procedure:

e Dissolve 5-10 mg of the 1,5-Dimethyl-3-ethoxycarbonylpyrazole sample in approximately
0.6 mL of CDCls in a clean, dry vial.

» Transfer the solution to an NMR tube.

e Place the NMR tube in the spinner and insert it into the NMR spectrometer.
e Tune and shim the spectrometer to obtain a homogeneous magnetic field.
e Acquire the *H NMR spectrum using standard acquisition parameters.

o Process the raw data by applying Fourier transformation, phase correction, and baseline
correction.

 Integrate the signals and assign the chemical shifts to the respective protons in the
molecule.

Applications and Significance

1,5-Dimethyl-3-ethoxycarbonylpyrazole is a valuable intermediate in several fields:

o Pharmaceutical Development: It is utilized in the design and synthesis of novel
pharmaceutical agents, particularly those with anti-inflammatory and analgesic properties.[1]

[2]

» Agricultural Chemistry: This compound serves as a key building block for the synthesis of
fungicides and herbicides, contributing to crop protection and improved agricultural yields.[1]

[2]

o Material Science: It is also employed in the creation of advanced materials, including
polymers and coatings, where it can enhance durability and resistance to environmental
factors.[1]
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Safety and Handling

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 1,5-Dimethyl-3-ethoxycarbonylpyrazole is classified as harmful if swallowed
(Acute Toxicity 4, Oral).[5] Standard laboratory safety precautions, including the use of personal
protective equipment such as gloves, safety glasses, and a lab coat, should be observed when
handling this compound. It should be stored in a cool, dry, and well-ventilated area.

Conclusion

1,5-Dimethyl-3-ethoxycarbonylpyrazole is a compound of significant interest due to its
versatile applications in medicinal chemistry, agrochemistry, and material science. A thorough
understanding of its physicochemical properties, as detailed in this guide, is fundamental for its
effective utilization in research and development. The data and protocols presented herein
provide a solid foundation for scientists working with this important pyrazole derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1585288#physicochemical-properties-of-1-5-
dimethyl-3-ethoxycarbonylpyrazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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